Cas no 2803846-60-6 (tert-butyl 6-amino-2,2-difluoro-1,3-dioxaindane-4-carboxylate)

• Product Name: tert-butyl 6-amino-2,2-difluoro-1,3-dioxaindane-4-carboxylate
• CAS No: 2803846-60-6
• MF: C₁₂H₁₃F₂NO₄
• MW: 273.23273062706
• CID: 5612264
• PubChem ID: 165738812
• Update Time: 2025-05-19

tert-butyl 6-amino-2,2-difluoro-1,3-dioxaindane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 6-amino-2,2-difluoro-1,3-benzodioxole-4-carboxylate
• 1,3-Benzodioxole-4-carboxylic acid, 6-amino-2,2-difluoro-, 1,1-dimethylethyl ester
• tert-butyl 6-amino-2,2-difluoro-1,3-dioxaindane-4-carboxylate

• Inchi： 1S/C12H13F2NO4/c1-11(2,3)19-10(16)7-4-6(15)5-8-9(7)18-12(13,14)17-8/h4-5H,15H2,1-3H3
• InChI Key： SFXQMNQUASUWSL-UHFFFAOYSA-N
• SMILES： NC1C=C(C2=C(C=1)OC(F)(F)O2)C(OC(C)(C)C)=O

Additional information on tert-butyl 6-amino-2,2-difluoro-1,3-dioxaindane-4-carboxylate

Comprehensive Overview of tert-butyl 6-amino-2,2-difluoro-1,3-dioxaindane-4-carboxylate (CAS No. 2803846-60-6)

The compound tert-butyl 6-amino-2,2-difluoro-1,3-dioxaindane-4-carboxylate (CAS No. 2803846-60-6) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. Its unique structural features, including the difluoro and dioxaindane moieties, make it a valuable intermediate for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in drug discovery, especially in the design of small-molecule inhibitors and bioactive compounds targeting various diseases.

One of the key reasons for the growing interest in tert-butyl 6-amino-2,2-difluoro-1,3-dioxaindane-4-carboxylate is its role in the synthesis of heterocyclic compounds, which are pivotal in modern medicinal chemistry. The presence of the amino and carboxylate functional groups allows for further derivatization, enabling the creation of diverse molecular libraries. This versatility aligns with current trends in high-throughput screening and fragment-based drug design, where researchers seek to optimize lead compounds for improved efficacy and selectivity.

In recent years, the demand for fluorinated compounds like tert-butyl 6-amino-2,2-difluoro-1,3-dioxaindane-4-carboxylate has surged due to their enhanced metabolic stability and bioavailability. Fluorination is a widely adopted strategy in drug development, as it can significantly alter the physicochemical properties of a molecule. This compound’s difluoro substitution pattern is particularly noteworthy, as it may contribute to improved binding affinity and pharmacokinetic profiles. Such attributes are critical in addressing challenges like drug resistance and off-target effects, which are hot topics in the pharmaceutical industry.

Another area where tert-butyl 6-amino-2,2-difluoro-1,3-dioxaindane-4-carboxylate shows promise is in the development of central nervous system (CNS) therapeutics. The dioxaindane scaffold is structurally similar to several CNS-active compounds, making it a potential candidate for neurodegenerative disease research. With the rising prevalence of conditions like Alzheimer’s and Parkinson’s, there is a pressing need for innovative molecules that can cross the blood-brain barrier and exhibit minimal toxicity. This compound’s unique architecture could pave the way for breakthroughs in this domain.

From a synthetic chemistry perspective, tert-butyl 6-amino-2,2-difluoro-1,3-dioxaindane-4-carboxylate offers several advantages. Its tert-butyl ester group provides stability during reactions, while the amino functionality allows for straightforward coupling with other building blocks. These features make it an attractive choice for multistep synthesis and combinatorial chemistry, where efficiency and yield are paramount. Additionally, the compound’s compatibility with green chemistry principles—such as reduced waste generation and safer solvents—aligns with the industry’s shift toward sustainable practices.

The compound’s potential extends beyond pharmaceuticals. It may also find applications in agrochemicals and material science, where fluorinated compounds are increasingly used to enhance performance and durability. For instance, the difluoro motif could improve the weather resistance of coatings or the activity of crop protection agents. As industries prioritize environmentally friendly solutions, the demand for such advanced intermediates is expected to grow.

In conclusion, tert-butyl 6-amino-2,2-difluoro-1,3-dioxaindane-4-carboxylate (CAS No. 2803846-60-6) represents a versatile and valuable compound with broad applicability in drug discovery, agrochemicals, and materials science. Its unique structural attributes, combined with the growing emphasis on fluorinated molecules and sustainable synthesis, position it as a key player in the future of chemical innovation. Researchers and industry professionals alike are keen to explore its full potential, making it a compound worth watching in the coming years.